Cas no 1018898-77-5 ((3as,5r,6r,6as)-6-[tert-butyl(dimethyl)silyl]oxy-2,2-dimethyl-3a, 5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole-5-carbaldehyde)

(3as,5r,6r,6as)-6-[tert-butyl(dimethyl)silyl]oxy-2,2-dimethyl-3a, 5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole-5-carbaldehyde structure
1018898-77-5 structure
Product Name:(3as,5r,6r,6as)-6-[tert-butyl(dimethyl)silyl]oxy-2,2-dimethyl-3a, 5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole-5-carbaldehyde
CAS No:1018898-77-5
MF:C14H26O5Si
MW:302.438745975494
CID:1130885
PubChem ID:59431063
Update Time:2025-04-20

(3as,5r,6r,6as)-6-[tert-butyl(dimethyl)silyl]oxy-2,2-dimethyl-3a, 5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • (3aS,5R,6R,6aS)-6-[tert-butyl(dimethyl)silyl]oxy-2,2-dimethyl-3a, 5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole-5-carbaldehyde
    • AK-89988
    • (s)-pinanediol (2-methylpropyl)boronate
    • ANW-53607
    • (3aS,4S,6S,7aR)-2-Isobutyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole
    • (3aS,4S,6S,7aR)-2-isobutyl-3a,5,5-trimethylhexahydro-4,6-methano-1,3,2-benzodioxaborole
    • (3aS,4S,6S,7aR)-3a,5,5-trimethyl-2-(2-methylpropyl)hexahydro-4,6-methano-1,3,2-benzodioxaborole
    • (3aS,5R,6R,6aS)-6-((tert-butyldimethylsilyl)oxy)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxole-5-carbaldehyde
    • BD229387
    • (S)-pinanediol 2-methylpropane-1-boronate
    • CTK8B6531
    • 2-(2-methylpropyl)-(3aS,4S,6S,7aR)-hexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole
    • 2-METHYLPROPANEBORONIC ACID (1S,2S,3R,5S)-(+)-2,3-PINANEDIOL ESTER
    • (3aS,5R,6R,6aS)-6-(tert-butyl-dimethyl-silanyloxy)-2,2-dimethyl-tetrahydro-furo[2,3-d][1,3]dioxole-5-carbaldehyde
    • SureCN459674
    • KB-207137
    • (3aS,5S,6R,6aS)-6-(tert-butyl-dimethyl-silanyloxy)-2,2-dimethyl-tetrahydro-furo[2,3-d][1,3]dioxole-5-carbaldehyde
    • (3aS,4S,6S,7aR)-2-(2-methylpropyl)-3a,4,5,6,7,7a-hexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole
    • (1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-bora-tricyclo[6.1.1.0*2,6*]decane
    • (3aS,5R,6R,6aS)-6-(tert-butyldimethylsilyloxy)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxole-5-carbaldehyde
    • (3aS,5R,6R,6aS)-6-((tert-butyldimethylsilyl)oxy)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxole-5-car
    • (3aS,5R,6R,6aS)-6-[tert-butyl(dimethyl)silyl]oxy-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole-5-carbaldehyde
    • SCHEMBL1038767
    • XLBBARZYTMCVNR-USZNOCQGSA-N
    • 1018898-77-5
    • (3as,5r,6r,6as)-6-((tert-butyldimethylsilyl)oxy)-2,2-dimethyl tetrahydrofuro[2,3-d][1,3]dioxole-5-carboxaldehyde
    • (3AS,5R,6R,6AS)-6-[(TERT-BUTYLDIMETHYLSILYL)OXY]-2,2-DIMETHYL-TETRAHYDROFURO[2,3-D][1,3]DIOXOLE-5-CARBALDEHYDE
    • DB-200198
    • (3as,5r,6r,6as)-6-[tert-butyl(dimethyl)silyl]oxy-2,2-dimethyl-3a, 5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole-5-carbaldehyde
    • Inchi: 1S/C14H26O5Si/c1-13(2,3)20(6,7)19-10-9(8-15)16-12-11(10)17-14(4,5)18-12/h8-12H,1-7H3/t9-,10+,11-,12-/m0/s1
    • InChI Key: XLBBARZYTMCVNR-USZNOCQGSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)O[C@@H]1[C@H](C=O)O[C@@H]2[C@H]1OC(C)(C)O2

Computed Properties

  • Exact Mass: 302.15495046g/mol
  • Monoisotopic Mass: 302.15495046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 323.5±42.0 ºC (760 Torr),
  • Flash Point: 124.2±23.4 ºC,
  • Solubility: Almost insoluble (0.057 g/l) (25 º C),
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